N-Methoxycarbonyl-L-isoleucine

• IUPAC Name: (2S,3S)-2-(methoxycarbonylamino)-3-methylpentanoic acid
• InChI: InChI=1S/C8H15NO4/c1-4-5(2)6(7(10)11)9-8(12)13-3/h5-6H,4H2,1-3H3,(H,9,12)(H,10,11)/t5-,6-/m0/s1
• InChI Key: LVKROKMNCYTCHK-WDSKDSINSA-N
• Canonical SMILES: CCC(C)C(C(=O)O)NC(=O)OC
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)O)NC(=O)OC
• Molecular Formula: C8H15NO4
• DSSTOX Substance ID: DTXSID401297795
• Molecular Weight: 189.21 g/mol
• CAS RN: 74761-39-0

Description

N-Methoxycarbonyl-L-isoleucine, also known as MIAM, is a synthetic amino acid derivative that has gained attention in scientific research due to its potential therapeutic applications. MIAM is a non-proteinogenic amino acid that can be synthesized through various methods, and its unique chemical structure allows for specific interactions with biological systems. In

Scientific Research Applications

Anti-Inflammatory Activity

N-Methoxycarbonyl derivatives of amino acids, including L-isoleucine, have been identified as possessing broad-spectrum anti-inflammatory activity. Studies have shown these compounds to be effective against various inflammatory models, such as oxazolone dermatitis and adjuvant arthritis, which involve activated T lymphocytes. They also inhibit T-lymphocyte activation in vitro and block leukocyte infiltration in inflammatory reactions. These findings suggest potential therapeutic applications for inflammatory diseases (Burch et al., 1991).

Enzymatic Activities and Microbial Hydrolysis

N-Methoxycarbonyl-L-isoleucine has been studied for its susceptibility to microbial hydrolysis. Research has identified microorganisms capable of stereospecifically cleaving this compound to its corresponding amino acid. This enzymatic activity is specific to L-amino acids and does not occur with D-amino acids, indicating a potential for selective biochemical processes (Sambale & Kula, 1988).

Nanotechnology Applications

N-Methoxycarbonyl-protected amino acids, including L-isoleucine, have been utilized as surfactants for carbon nanotubes. These compounds are converted into enzymatically activated surfactants to create homogeneous aqueous nanotube dispersions. This application in nanotechnology demonstrates the versatility of this compound in advanced material sciences (Cousins et al., 2009).

Medical Diagnostics

In medical diagnostics, this compound has been involved in developing methods for amino acid analysis in blood samples. One study detailed a method for determining amino acids in neonatal blood samples, where this compound could potentially serve as a standard or reference compound (Deng, Li, & Zhang, 2004).

Geochronology

This compound has also found application in geochronology. The racemization reaction of L-isoleucine, which produces non-protein amino acids, has been used as a paleotemperature indicator and in dating fossil bones (Bada, Protsch, & Schroeder, 1973).

Mechanism of Action

Target of Action

N-Methoxycarbonyl-L-isoleucine, also known as L-Isoleucine, N-(methoxycarbonyl)-, is a compound that has been found to have significant bioactivity against certain agricultural pests and mosquito vectors . The primary targets of this compound are these pests, particularly Spodoptera litura and Helicoverpa armigera, which are polyphagous pests of agricultural crops .

Mode of Action

The compound interacts with its targets primarily through antifeedant and larvicidal activity . Antifeedant activity discourages pests from feeding on the crops, while larvicidal activity directly kills the larvae of the pests

Biochemical Pathways

It is known that l-isoleucine is involved in various amino acid biosynthetic pathways . It’s plausible that this compound, being a derivative of L-isoleucine, might interact with these pathways in some way.

Result of Action

The result of the action of this compound is a significant reduction in the population of the target pests. The compound has been shown to have high antifeedant activity on S. litura (80.80%) and H. armigera (84.49%), and larvicidal activity on S. litura (82.77%) and H. armigera (88.00%) at a concentration of 25 μg/mL .

Biochemical Analysis

Biochemical Properties

N-Methoxycarbonyl-L-isoleucine plays a significant role in biochemical reactions, particularly in the context of amino acid metabolism. It interacts with various enzymes, proteins, and other biomolecules. One of the key enzymes involved is threonine dehydratase, which catalyzes the conversion of threonine to α-ketobutyrate, a precursor for isoleucine biosynthesis . Additionally, this compound is involved in the degradation pathways where it is converted to acetyl-CoA and propionyl-CoA . These interactions highlight the compound’s role in nitrogen transport and its contribution to the overall amino acid metabolism.

Cellular Effects

This compound influences various cellular processes and functions. It has been shown to affect cell signaling pathways, gene expression, and cellular metabolism. For instance, dietary restriction of isoleucine, including its derivatives like this compound, has been found to improve metabolic health and increase lifespan in genetically heterogeneous mice . This suggests that the compound may play a role in modulating metabolic pathways and enhancing cellular health. Additionally, this compound has been observed to induce apoptosis in certain cell types when deprived of essential amino acids .

Molecular Mechanism

The molecular mechanism of this compound involves its interactions with various biomolecules. It binds to specific enzymes and proteins, influencing their activity. For example, it has been shown to interact with threonine deaminase, affecting its quaternary structure and activity . This interaction can lead to changes in enzyme activity, ultimately impacting metabolic pathways. Additionally, this compound may influence gene expression by modulating the activity of transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Studies have shown that the compound’s stability and degradation can impact its long-term effects on cellular function. For instance, the bioefficacy of this compound has been assessed in various experimental setups, revealing its stability and sustained activity over time . These findings suggest that the compound can maintain its biochemical properties and effects in both in vitro and in vivo studies.

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. Research has shown that varying the dosage of isoleucine and its derivatives can lead to different outcomes. For example, higher doses of this compound have been associated with increased metabolic activity and improved healthspan in mice . Excessive doses may also lead to adverse effects, such as toxicity or metabolic imbalances. Therefore, it is crucial to determine the optimal dosage to achieve the desired effects while minimizing potential risks.

Metabolic Pathways

This compound is involved in several metabolic pathways, including the biosynthesis and degradation of amino acids. It interacts with enzymes such as threonine dehydratase and acetohydroxy acid synthase, which play key roles in the biosynthesis of isoleucine . Additionally, the compound is involved in the degradation pathways where it is converted to acetyl-CoA and propionyl-CoA . These interactions highlight the compound’s role in regulating metabolic flux and maintaining amino acid homeostasis.

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve specific transporters and binding proteins. For instance, the compound is transported across cell membranes by amino acid transporters such as LAT1 . Once inside the cell, this compound can be distributed to various cellular compartments, where it exerts its effects. The localization and accumulation of the compound can influence its activity and function within the cell.

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, it may localize to the mitochondria, where it participates in metabolic processes